Cas no 16690-05-4 (2,4(3H,5H)-Furandione,3-acetyl-)

2,4(3H,5H)-Furandione,3-acetyl- structure
16690-05-4 structure
Product Name:2,4(3H,5H)-Furandione,3-acetyl-
CAS No:16690-05-4
MF:C6H6O4
MW:142.109442234039
CID:196407
PubChem ID:152189
Update Time:2025-04-19

2,4(3H,5H)-Furandione,3-acetyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4(3H,5H)-Furandione,3-acetyl-
    • 3-acetyloxolane-2,4-dione
    • 3-acetyltetronic acid
    • 2-Acetyltetrahydrofuran-2,4-dion
    • 2-acetyltetronic acid
    • 3-Acetyl-furan-2,4-dion
    • 3-acetyl-furan-2,4-dione
    • SCHEMBL5924227
    • 3-acetyltetrahydrofuran-2,4-dione
    • 2,4(3H,5H)-Furandione, 3-acetyl-
    • DTXSID90937255
    • 16690-05-4
    • Inchi: 1S/C6H6O4/c1-3(7)5-4(8)2-10-6(5)9/h5H,2H2,1H3
    • InChI Key: UTPJNKOOYLEGQU-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C)=O)C(C1)=O)=O

Computed Properties

  • Exact Mass: 142.02700
  • Monoisotopic Mass: 142.026609
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4
  • XLogP3: -0.2

Experimental Properties

  • Density: 1.366
  • Boiling Point: 376.6°Cat760mmHg
  • Flash Point: 175.1°C
  • Refractive Index: 1.479
  • PSA: 60.44000
  • LogP: -0.68250

2,4(3H,5H)-Furandione,3-acetyl- Customs Data

  • HS CODE:2932190090
  • Customs Data:

    China Customs Code:

    2932190090

    Overview:

    2932190090 Other structurally non fused furan ring compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2932190090 other compounds containing an unfused furan ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.